Cas no 5580-03-0 (Thioguanine hydrate)

Thioguanine hydrate structure
Product name:Thioguanine hydrate
Thioguanine hydrate Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3,7-dihydropurine-6-thione,hydrate
- 6H-PURINE-6-THIONE, 2-AMINO-1,9-DIHYDRO-, HYDRATE (2:1)
- TIOGUANINE HEMIHYDRATE [WHO-DD]
- THIOGUANINE [USP MONOGRAPH]
- Thioguanine Hemihydrate
- THIOGUANINE [ORANGE BOOK]
- Thioguanine [USAN]
- 5580-03-0
- Thioguanine hydrate
- UNII-FTK8U1GZNX
- THIOGUANINE [VANDF]
- FTK8U1GZNX
- 2-Aminopurine-6-thiol hemihydrate
- THIOGUANINE [USP-RS]
- THIOGUANINE [USP IMPURITY]
- Q27895847
- TIOGUANINE [MART.]
-
- Inchi: InChI=1S/2C5H5N5S.H2O/c2*6-5-9-3-2(4(11)10-5)7-1-8-3;/h2*1H,(H4,6,7,8,9,10,11);1H2
- InChI Key: VOXBZHOHGGBLCQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 167.026566
- Monoisotopic Mass: 167.026566
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.1
- Topological Polar Surface Area: 111
Experimental Properties
- Density: 2.08
- Melting Point: GREATER THAN 360 DEG C
- Boiling Point: 555.4°Cat760mmHg
- Flash Point: 289.7°C
Thioguanine hydrate Related Literature
-
Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
-
Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
-
Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
-
C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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